Cas no 2171745-82-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid
• CAS No: 2171745-82-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6149649
• PubChem ID: 165510377
• Update Time: 2025-05-20

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-4,4-dimethylpentanoic acid
• EN300-1559084
• 2171745-82-5

• Inchi： 1S/C28H34N2O5/c1-28(2,3)15-24(26(32)33)30-25(31)14-17-12-18(13-17)29-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LCAVKDFSFHZXHQ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NC(C(=O)O)CC(C)(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid

Introduction to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid (CAS No. 2171745-82-5)

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171745-82-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety linked to an amide group and a fluorinated aromatic ring. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular research.

The structural complexity of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid arises from its multifaceted composition. The core structure consists of a pentanoic acid backbone, which is modified by the addition of two methyl groups at the 4-position, enhancing its steric hindrance and potentially influencing its interactions with biological targets. The cyclobutyl group, attached through an amide linkage, introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and stability. Furthermore, the fluororene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, serves as a protecting group for the amino functionality and contributes to the overall hydrophobicity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential applications of this compound. Studies have demonstrated that the structural features of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid make it a suitable candidate for designing novel bioactive molecules. The combination of hydrophobic and polar regions within the molecule allows for versatile interactions with biological targets, including proteins and enzymes. This property is particularly relevant in the context of drug development, where the ability to modulate biological pathways through precise molecular interactions is crucial.

In vitro studies have begun to explore the pharmacological potential of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. The fluorinated aromatic ring has been shown to enhance metabolic stability, while the cyclobutyl group contributes to binding specificity. These characteristics make it an attractive scaffold for further derivatization and optimization.

The role of fluorine in pharmaceutical chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, such as increased bioavailability and reduced metabolic clearance. In the case of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid, the fluororene moiety not only serves as a protecting group but also contributes to the overall pharmacological profile of the compound. This has opened up new avenues for research into fluorinated derivatives with enhanced therapeutic potential.

Moreover, the amide linkage in 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid plays a critical role in determining its reactivity and interactions with biological systems. Amides are known for their ability to form hydrogen bonds, which can be exploited to enhance binding affinity and selectivity. This property is particularly valuable in drug design, where precise targeting of biological pathways is essential for therapeutic efficacy.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of organic compounds. The presence of chiral centers in 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid allows for the possibility of enantiomerically pure derivatives with enhanced specificity. This has spurred interest in developing methods for asymmetric synthesis and resolution techniques that can be applied to this class of compounds.

The synthesis of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with relative ease. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating these syntheses.

In conclusion,2-{2-3-(({(9H-fluorenine)-methylene)carbonyl} amino) cyclobutylethylene amide } - 1 -(dimethyl ) pentanedi carboxylic acid ( CAS NO . 2171745 - 82 - 5 ) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules . Its unique combination of functional groups , along with its promising pharmacological profile , makes it an attractive candidate for further research and development . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play a significant role in shaping future therapeutic strategies .